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Compound of Interest

Compound Name: Spiramilactone B

Cat. No.: B12435285

AN-SP-UV-001

Introduction

Spironolactone is a potassium-sparing diuretic used in the treatment of conditions such as
heart failure, high blood pressure, and edema.[1] It functions as a competitive antagonist of
aldosterone, leading to increased excretion of sodium and water while retaining potassium.[2]
Accurate and reliable quantification of Spironolactone in bulk drug and pharmaceutical dosage
forms is crucial for quality control and ensuring therapeutic efficacy. This application note
describes a simple, rapid, and cost-effective UV spectrophotometric method for the
determination of Spironolactone. The method is validated according to the International
Conference on Harmonisation (ICH) guidelines.[2][3]

Principle

The method is based on the principle that Spironolactone exhibits strong absorbance in the
ultraviolet (UV) region of the electromagnetic spectrum due to its molecular structure containing
chromophores. The absorbance of a solution is directly proportional to the concentration of the
analyte in the solution, a relationship described by the Beer-Lambert law. By measuring the
absorbance of a sample solution at its wavelength of maximum absorbance (Amax), the
concentration of Spironolactone can be accurately determined. The Amax for Spironolactone in
methanol is approximately 238 nm.[1][2][4][5]

Experimental Protocols
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Instrumentation and Materials

* Instrumentation:
o UV-Visible Spectrophotometer (double beam) with 1 cm matched quartz cuvettes.[1][2]
o Analytical Balance
o Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)
o Pipettes
o Ultrasonic bath[2][4]
o Filter paper (Whatman No. 42 or equivalent)[4]
e Reagents and Chemicals:
o Spironolactone Reference Standard (USP or equivalent)[5][6]
o Methanol (HPLC or AR grade)[2][7]

o Spironolactone tablets (e.g., 25 mg or 50 mg)[4]

Preparation of Solutions

¢ Solvent: Methanol is used as the solvent for all preparations.[2][8]

o Standard Stock Solution (100 pg/mL):

[¢]

Accurately weigh approximately 10 mg of Spironolactone reference standard.

o

Transfer it to a 100 mL volumetric flask.

o

Dissolve in about 70 mL of methanol, using sonication for 10-15 minutes to ensure
complete dissolution.[2][4]

o

Make up the volume to 100 mL with methanol and mix thoroughly.
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» Preparation of Calibration Standards:

o From the Standard Stock Solution (100 pg/mL), pipette aliquots of 0.5 mL, 1.0 mL, 1.5 mL,
2.0 mL, 2.5 mL, and 3.0 mL into separate 10 mL volumetric flasks.[2]

o Dilute each flask to the mark with methanol.

o This yields standard solutions with concentrations of 5, 10, 15, 20, 25, and 30 pg/mL,
respectively.[2][8]

o Preparation of Sample Solution (from Tablets):

[e]

Weigh and finely powder 20 Spironolactone tablets to obtain a homogenous mixture.[4]

o Accurately weigh a portion of the powder equivalent to 25 mg of Spironolactone.

o Transfer the powder to a 50 mL volumetric flask.

o Add approximately 30 mL of methanol and sonicate for 15 minutes to dissolve the drug.[4]
o Make up the volume to 50 mL with methanol. This gives a stock solution of 500 pg/mL.

o Filter the solution through Whatman filter paper.[4]

o Pipette 1 mL of the filtered solution into a 25 mL volumetric flask and dilute to the mark
with methanol. This results in a theoretical concentration of 20 ug/mL, which should fall
within the calibration range.

Analytical Procedure

o Determination of Amax:

o Scan a 10 pg/mL standard solution of Spironolactone in methanol from 400 nm to 200 nm
against a methanol blank.[1]

o The wavelength of maximum absorbance (Amax) should be determined. It is typically
found at 238 nm.[1][4]

e Calibration Curve Construction:
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o Measure the absorbance of each calibration standard (5-30 pg/mL) at the determined
Amax (238 nm) using methanol as a blank.[2]

o Plot a graph of absorbance versus concentration.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?). The R2 value should be = 0.999.[2]

o Assay of Tablet Sample:

o Measure the absorbance of the final prepared sample solution at 238 nm against the

methanol blank.

o Calculate the concentration of Spironolactone in the sample solution using the regression
equation from the calibration curve.

o Calculate the amount of Spironolactone per tablet and the percentage of the label claim.

Method Validation Summary

The developed method was validated as per ICH guidelines for parameters such as linearity,

accuracy, precision, LOD, and LOQ.[1][2]

Table 1: Linearity and Range

Parameter Result

Linearity Range 5 - 30 pug/mL[2][8]
Regression Equation y = 0.045x + 0.002 (Typical)
Correlation Coefficient (R2) 0.9994[2]

Table 2: Accuracy (Recovery Study)
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Amount Spiked (%)

Amount Recovered

% Recovery (Mean + SD)

(ng/mL)
80% 15.98 99.9 + 0.17%][2]
100% 20.15 100.8 + 0.12%
120% 24.41 101.7 + 0.08%][2]

Table 3: Precision

Parameter

% RSD

Repeatability (Intra-day)

0.13%[2][8]

Intermediate Precision (Inter-day)

0.25%]2][8]

Acceptance Criteria: %RSD < 2%

Table 4: LOD and LOQ

Parameter

Result (pg/mL)

Limit of Detection (LOD)

0.5[2]

Limit of Quantitation (LOQ)

1.4[2]

Specificity: The specificity of the method was confirmed by analyzing a placebo solution

prepared with common tablet excipients (e.g., microcrystalline cellulose, lactose). No

interference from the excipients was observed at the Amax of Spironolactone.[2][8]

Visualizations
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Caption: Workflow for UV Spectrophotometric Assay of Spironolactone.
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Caption: Logical Flow for Method Validation based on ICH Guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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